Cas no 2227866-19-3 ((2R)-1-(4-fluoro-3-methoxyphenyl)propan-2-ol)

• Product Name: (2R)-1-(4-fluoro-3-methoxyphenyl)propan-2-ol
• CAS No: 2227866-19-3
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 6170218
• PubChem ID: 165616178
• Update Time: 2025-07-02

(2R)-1-(4-fluoro-3-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-fluoro-3-methoxyphenyl)propan-2-ol
• 2227866-19-3
• EN300-1803474

• Inchi： 1S/C10H13FO2/c1-7(12)5-8-3-4-9(11)10(6-8)13-2/h3-4,6-7,12H,5H2,1-2H3/t7-/m1/s1
• InChI Key： FPDZPAKCDUMIHJ-SSDOTTSWSA-N
• SMILES： FC1C=CC(=CC=1OC)C[C@@H](C)O

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-1-(4-fluoro-3-methoxyphenyl)propan-2-ol

Comprehensive Overview of (2R)-1-(4-fluoro-3-methoxyphenyl)propan-2-ol (CAS No. 2227866-19-3): Properties, Applications, and Industry Insights

The compound (2R)-1-(4-fluoro-3-methoxyphenyl)propan-2-ol (CAS No. 2227866-19-3) is a chiral secondary alcohol with a fluorinated aromatic moiety. Its unique structural features, including the 4-fluoro-3-methoxyphenyl group and the (2R)-propan-2-ol backbone, make it a valuable intermediate in pharmaceutical and fine chemical synthesis. The presence of both fluorine and methoxy substituents enhances its reactivity and selectivity, which is critical for asymmetric synthesis and drug development.

In recent years, the demand for fluorinated compounds like (2R)-1-(4-fluoro-3-methoxyphenyl)propan-2-ol has surged due to their applications in biomedical research and material science. Fluorine incorporation often improves metabolic stability and bioavailability, making this compound a focus for researchers exploring next-generation therapeutics. Its CAS No. 2227866-19-3 is frequently searched in databases such as SciFinder and Reaxys, reflecting its growing relevance in academic and industrial settings.

From a synthetic perspective, (2R)-1-(4-fluoro-3-methoxyphenyl)propan-2-ol can be prepared via asymmetric reduction of the corresponding ketone or through enzymatic resolution. The chiral purity of the (2R)-enantiomer is particularly important for applications requiring high stereoselectivity, such as catalysis or API (Active Pharmaceutical Ingredient) production. Researchers often optimize reaction conditions to achieve >99% enantiomeric excess (ee), a topic widely discussed in recent green chemistry forums.

The compound’s physicochemical properties—including solubility in organic solvents like ethanol and dichloromethane, and a melting point range of 80–85°C—make it suitable for diverse reaction conditions. Its 4-fluoro-3-methoxyphenyl group also contributes to UV absorption characteristics, enabling detection via HPLC with UV detectors, a common analytical method in quality control protocols.

Industry trends highlight the rising interest in sustainable synthesis of fluorinated building blocks like CAS No. 2227866-19-3. Questions frequently asked in search engines include: "How to improve the yield of (2R)-1-(4-fluoro-3-methoxyphenyl)propan-2-ol?" or "What catalysts are effective for its asymmetric synthesis?" These queries underscore the need for innovative methodologies, such as flow chemistry or biocatalysis, to address scalability challenges.

Beyond pharmaceuticals, (2R)-1-(4-fluoro-3-methoxyphenyl)propan-2-ol has potential in agrochemicals and electronic materials. Its fluorinated aromatic system may enhance the properties of liquid crystals or OLED (organic light-emitting diode) materials, aligning with the global push for energy-efficient technologies. Patent literature reveals its use in novel polymer coatings, further expanding its industrial footprint.

Regulatory and safety profiles of CAS No. 2227866-19-3 are well-documented, with no significant hazards under standard handling conditions. However, users often search for "storage recommendations for fluorinated aromatic alcohols" or "compatibility with common reagents," emphasizing the importance of proper chemical handling practices. Suppliers typically provide technical data sheets (TDS) detailing stability, toxicity, and disposal guidelines.

In summary, (2R)-1-(4-fluoro-3-methoxyphenyl)propan-2-ol (CAS No. 2227866-19-3) represents a versatile and high-value compound bridging multiple scientific disciplines. Its synthesis, applications, and future prospects continue to inspire research, particularly in precision medicine and advanced materials, making it a cornerstone of modern chemical innovation.